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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020

This guide provides a comprehensive comparison of the lightfastness properties of Disperse
Blue 165:1 against other commercially available Disperse Blue dyes. Detailed experimental
protocols for standardized lightfastness testing are presented, along with comparative
performance data to assist researchers, scientists, and drug development professionals in
making informed decisions for their specific applications.

Experimental Protocols for Lightfastness Testing

The evaluation of a dye's resistance to fading upon exposure to light is a critical parameter for
predicting its performance and longevity. The two most widely recognized international
standards for determining the colorfastness to light of textiles are ISO 105-B02 and AATCC
Test Method 16.3. Both methods utilize a xenon arc lamp to simulate natural daylight.[1][2]

ISO 105-B02: Colour fastness to artificial light: Xenon
arc fading lamp test

This standard specifies a method for determining the resistance of the color of textiles to the
action of an artificial light source representative of natural daylight (D65).[3]

Apparatus:

o Light Source: A xenon arc lamp is used, with a filter system to ensure the spectral distribution
of light mimics natural daylight through window glass.[4]
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» Reference Materials: A set of eight Blue Wool references (rated 1 to 8, with 1 being very low
lightfastness and 8 being very high) are exposed alongside the test specimen.[3] Each
higher-numbered reference is approximately twice as lightfast as the preceding one.[3]

o Evaluation: The change in color is assessed using the Grey Scale for Assessing Change in
Colour, which ranges from 5 (no change) to 1 (major change).[4]

Methodology:

A specimen of the textile dyed with Disperse Blue 165:1 is prepared and mounted on a
holder.

e The specimen is exposed simultaneously with the set of Blue Wool standards to the light
from the xenon arc lamp under controlled conditions of temperature and humidity.[1]

e The exposure is continued until the contrast between the exposed and unexposed portions
of the specimen is equal to a specific grade on the Grey Scale, or for a specified duration.

o The lightfastness rating of the specimen is determined by comparing the degree of its fading
with that of the Blue Wool references.[1] The rating is the number of the Blue Wool standard
that exhibits a similar change in color.[1]

AATCC Test Method 16.3: Colorfastness to Light: Xenon-
Arc

This American Association of Textile Chemists and Colorists (AATCC) method also provides
procedures to determine the colorfastness to light of textiles.[2]

Apparatus:
e Light Source: A xenon arc lamp is used.[2]

o Reference Materials: This method also utilizes Blue Wool Lightfastness Standards (e.g., L2,
L4).[5]

o Evaluation: The color change is evaluated using the AATCC Gray Scale for Color Change.[6]
The results can be reported in AATCC Fading Units (AFUSs).
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Methodology:

Textile specimens are prepared, with a minimum size of 70 mm x 120 mm for fabric
swatches.[2]

¢ The test offers three options for exposure conditions, varying in parameters like temperature,
relative humidity, and whether the light cycle is continuous or alternating between light and
dark.[5]

e The specimens and Blue Wool standards are exposed to the xenon arc light source under
the chosen conditions.[2]

e The evaluation of color change is performed by comparing the fading of the specimen to the
fading of the Blue Wool standards.[2] The lightfastness is rated on a scale from Class 5 (no
fading) to Class 1 (severe fading).[2]

Comparative Lightfastness Data of Disperse Blue
Dyes

The selection of a disperse dye is often a trade-off between shade, cost, and fastness
properties. Disperse Blue 165:1, a single azo dye, is known for its bright, greenish-blue shade
and high tinctorial strength.[7] The following table summarizes the lightfastness properties of
Disperse Blue 165:1 in comparison to other common Disperse Blue dyes.
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Dye

C.l. Number

Chemical
Class

Lightfastness
Rating (ISO
105-B02)

Key
Characteristic
s

Disperse Blue
165

11077

Single Azo

6[8]

Bright, greenish-
blue shade; high
tinctorial
strength;
sensitive to

reduction.[7]

Disperse Blue 56

63285

Anthraquinone

Good

Bright blue
shade; good
reproducibility;
poor wet

fastness.[7]

Disperse Blue 79

11345

Azo

Excellent[7]

Navy blue shade;
high sublimation
fastness; suitable
for navy and
black shades.[7]

Disperse Blue
291

SE Group

5-6[9]

Good overall
fastness

properties.[9]

Note: Fastness properties can vary depending on the depth of shade, the specific substrate,

and the dyeing conditions.[7]

Experimental Workflow Visualization

The following diagram illustrates the generalized workflow for the lightfastness testing of

disperse dyes according to established international standards.
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Caption: Standard workflow for lightfastness evaluation of disperse dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557020#validation-of-the-lightfastness-testing-
protocols-for-disperse-blue-165-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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